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Compound of Interest

Compound Name: (R)-2-Methylpiperidine

Cat. No.: B156881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

procurement, and quality control of enantiopure (R)-2-Methylpiperidine. This chiral building

block is a crucial intermediate in the synthesis of various pharmaceutical agents and fine

chemicals. This document outlines key suppliers, typical product specifications, and detailed

experimental protocols for synthesis and enantiomeric purity analysis.

Commercial Suppliers and Product Specifications
Enantiopure (R)-2-Methylpiperidine is available from a range of chemical suppliers, catering

to both research and development as well as bulk manufacturing needs. The following table

summarizes prominent suppliers and their typical product offerings. Pricing is subject to change

and should be confirmed directly with the supplier.
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Supplier Product Name CAS Number Purity/Assay
Available
Quantities

Sigma-Aldrich

(Merck)

(R)-2-

Methylpiperidine
1722-95-8 ≥95%[1][2][3]

Grams to

Kilograms

Thermo Scientific

Chemicals (Alfa

Aesar)

2-

Methylpiperidine,

98+%

109-05-7

(racemate)

Not specified for

enantiopure

Milliliters to

Liters[4]

Chem-Impex
2-

Methylpiperidine

109-05-7

(racemate)
≥99% (GC)[5] Inquire for details

A B Enterprises

2-

METHYLPIPERI

DINE

1722-95-8 95%[6] Kilograms[6]

Various

Suppliers on

ChemicalBook

2-

Methylpiperidine

109-05-7

(racemate)

99% to 99%+

HPLC[7]
Kilograms[7]

It is crucial for researchers to obtain and review the Certificate of Analysis (CoA) for each batch

to confirm the purity, enantiomeric excess (e.e.), and presence of any impurities.[1][2]

Experimental Protocols
Synthesis of Enantiopure (R)-2-Methylpiperidine via
Asymmetric Hydrogenation
A common method for producing enantiopure 2-alkyl piperidines is through the asymmetric

hydrogenation of the corresponding pyridinium salts.[8] This method offers high

enantioselectivity.

Materials:

N-benzyl-2-methylpyridinium bromide

Iridium catalyst (e.g., [Ir(cod)Cl]₂)
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Chiral ligand (e.g., MeO-BoQPhos)

Hydrogen source (H₂ gas)

Solvent (e.g., Tetrahydrofuran - THF)

Reagents for debenzylation (e.g., α-chloroethyl chloroformate)

Procedure:

In a glovebox, a pressure reactor is charged with N-benzyl-2-methylpyridinium bromide, the

iridium catalyst, and the chiral ligand in THF.

The reactor is sealed, removed from the glovebox, and purged with hydrogen gas.

The reaction mixture is stirred under hydrogen pressure at a specified temperature and

pressure until the reaction is complete (monitored by TLC or GC).

The solvent is removed under reduced pressure.

The resulting N-benzyl-(R)-2-methylpiperidine is then debenzylated. A common method

involves treatment with α-chloroethyl chloroformate followed by methanolysis.[8]

The crude (R)-2-Methylpiperidine hydrochloride salt can be purified by recrystallization to

enhance enantiomeric purity.[8]

The free base is obtained by treating the hydrochloride salt with a base (e.g., NaOH) and

extracting with an organic solvent.

Determination of Enantiomeric Excess by Chiral High-
Performance Liquid Chromatography (HPLC)
Chiral HPLC is a standard and reliable technique for determining the enantiomeric purity of

chiral compounds like (R)-2-Methylpiperidine.[9]

Instrumentation and Columns:

HPLC system with a UV detector
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Chiral stationary phase (CSP) column (e.g., polysaccharide-based columns like Chiralcel

OD-H or Chiralpak AD)[10]

Mobile Phase:

A typical mobile phase for normal-phase chiral HPLC is a mixture of n-hexane and an

alcohol like isopropanol or ethanol.[10]

For basic compounds like 2-methylpiperidine, the addition of a small amount of an amine

modifier (e.g., diethylamine) to the mobile phase is often necessary to improve peak shape

and resolution.

Sample Preparation:

Prepare a standard solution of racemic 2-methylpiperidine in the mobile phase to determine

the retention times of both the (R) and (S) enantiomers.

Prepare a solution of the (R)-2-Methylpiperidine sample to be analyzed in the mobile

phase.

HPLC Method:

Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

Inject the racemic standard to confirm the separation of the two enantiomers.

Inject the sample solution.

Monitor the elution of the enantiomers using the UV detector.

Integrate the peak areas of the (R) and (S) enantiomers.

Calculation of Enantiomeric Excess (e.e.): The enantiomeric excess is calculated using the

following formula: e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of

major enantiomer + Area of minor enantiomer) ] x 100

Logical Workflow for Sourcing and Quality Control
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The following diagram illustrates a logical workflow for researchers and drug development

professionals to source and verify the quality of enantiopure (R)-2-Methylpiperidine.

Figure 1: Sourcing and QC Workflow for (R)-2-Methylpiperidine
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Caption: Sourcing and QC Workflow for (R)-2-Methylpiperidine
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Signaling Pathways and Experimental Workflows
While (R)-2-Methylpiperidine is a building block and not directly involved in signaling

pathways, its derivatives are often designed to interact with specific biological targets. The

experimental workflow for synthesizing a derivative and assessing its biological activity is

outlined below.

Figure 2: General Drug Development Workflow with (R)-2-Methylpiperidine
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Caption: General Drug Development Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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